Cas no 2034350-77-9 (methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate)

Methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate is a synthetic organic compound featuring a benzoate ester core linked to a furan-substituted phenylmethyl carbamoyl group. This structure confers versatility in applications such as pharmaceutical intermediates or materials science, where its aromatic and heterocyclic components may facilitate further functionalization. The ester group enhances solubility in organic solvents, while the furan moiety introduces potential reactivity for cross-coupling or polymerization processes. Its well-defined molecular architecture makes it suitable for precise synthetic modifications, particularly in the development of specialized polymers or bioactive molecules. The compound's stability under standard conditions ensures reliable handling in laboratory settings.

methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate structure

2034350-77-9 structure

Product Name:methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate

CAS No:2034350-77-9

MF:C₂₀H₁₇NO₄

MW:335.353285551071

CID:6459335

PubChem ID:119103319

Update Time:2025-10-28

methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate
- F6539-3175
- methyl 4-((4-(furan-3-yl)benzyl)carbamoyl)benzoate
- methyl 4-[[4-(furan-3-yl)phenyl]methylcarbamoyl]benzoate
- 2034350-77-9
- methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate
- AKOS026696071
- Inchi： 1S/C20H17NO4/c1-24-20(23)17-8-6-16(7-9-17)19(22)21-12-14-2-4-15(5-3-14)18-10-11-25-13-18/h2-11,13H,12H2,1H3,(H,21,22)
- InChI Key： GTXNZFJTDLRVOA-UHFFFAOYSA-N
- SMILES： O1C=CC(=C1)C1C=CC(=CC=1)CNC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

Exact Mass: 335.11575802g/mol
Monoisotopic Mass: 335.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 6
Complexity: 451
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 68.5Å²

methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6539-3175-2μmol	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	2μmol	$57.0	2023-09-08
Life Chemicals	F6539-3175-5μmol	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	5μmol	$63.0	2023-09-08
Life Chemicals	F6539-3175-10μmol	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	10μmol	$69.0	2023-09-08
Life Chemicals	F6539-3175-20μmol	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	20μmol	$79.0	2023-09-08
Life Chemicals	F6539-3175-1mg	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	1mg	$54.0	2023-09-08
Life Chemicals	F6539-3175-2mg	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	2mg	$59.0	2023-09-08
Life Chemicals	F6539-3175-3mg	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	3mg	$63.0	2023-09-08
Life Chemicals	F6539-3175-4mg	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	4mg	$66.0	2023-09-08
Life Chemicals	F6539-3175-5mg	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	5mg	$69.0	2023-09-08
Life Chemicals	F6539-3175-10mg	methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate	2034350-77-9	10mg	$79.0	2023-09-08

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Additional information on methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate

Comprehensive Overview of CAS No. 2034350-77-9: Methyl 4-({4-(Furan-3-yl)phenylmethyl}carbamoyl)benzoate

Methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate, identified by the CAS registry number 2034350-77-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule combines a methyl ester group with a carbamoyl moiety, which is further substituted by a furan ring, making it a versatile compound for research and development.

The synthesis of methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired structure. Recent advancements in catalytic methods have streamlined the synthesis process, enhancing yield and purity. The compound's structure is particularly interesting due to the presence of the furan ring, which contributes to its electronic properties and reactivity. This makes it a valuable substrate for further functionalization in drug discovery and material science.

Recent studies have highlighted the potential of this compound in pharmacology, particularly in the development of bioactive agents. Researchers have explored its role as a precursor for designing inhibitors of key enzymes involved in metabolic disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), suggesting its potential in anti-cancer therapy.

In addition to its pharmacological applications, methyl 4-{[4-(furan-3-yl)phenylmethyl]carbamoyl}benzoate has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic transformations. A team from the University of California reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction efficiency.

The environmental impact and biodegradability of this compound are also under investigation. Preliminary studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable use.

In conclusion, CAS No. 2034350-77-9 represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent breakthroughs in synthesis and application, positions it as a key player in future research and development efforts.